1-(1-Benzylpiperidin-4-yl)-1-cyclopropyl-3,3-dimethylurea

• IUPAC Name: 1-(1-benzylpiperidin-4-yl)-1-cyclopropyl-3,3-dimethylurea
• InChI: InChI=1S/C18H27N3O/c1-19(2)18(22)21(16-8-9-16)17-10-12-20(13-11-17)14-15-6-4-3-5-7-15/h3-7,16-17H,8-14H2,1-2H3
• InChI Key: RSIUDOLJTYITNV-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)N(C1CC1)C2CCN(CC2)CC3=CC=CC=C3
• Molecular Formula: C18H27N3O
• Molecular Weight: 301.4 g/mol

Description

1-(1-Benzylpiperidin-4-yl)-1-cyclopropyl-3,3-dimethylurea, also known as BPU, is a synthetic compound that has shown promising results in scientific research applications. BPU belongs to the class of compounds known as piperidine derivatives, which have been studied extensively for their potential therapeutic effects.

Scientific Research Applications

Metabolic Pathways and Activation Mechanisms

Microsomal oxidation of 1-benzylpiperidine (1-BP) and its analogs reveals insights into the metabolic activation of cyclic tertiary amines such as phencyclidine. The study highlights the role of iminium-enamine equilibria in generating specific metabolites and suggests mechanisms for biological oxidation to reactive intermediates. This research sheds light on the metabolism-dependent inactivation of cytochrome P-450, contributing to our understanding of drug metabolism and potential toxicological implications (Sayre et al., 1991) (Sayre et al., 1995).

Agricultural Applications

A study on dimethyl [1-(benzyl-, 2-phenylethyl-) -4-hydroxypiperidin-4-yl)]phosphonates, synthesized from 1-(benzyl- or 2-phenylethyl-)piperidone-4, demonstrates their potential as green plant growth stimulators. These compounds showed significant stimulation of growth in spring wheat, suggesting a new avenue for enhancing agricultural productivity (Malmakova et al., 2019).

Synthetic Chemistry and Drug Development

The synthesis and study of various dimethyl substituted benzimidazoles, which include modifications such as cyclopropane fusions, offer valuable insights for drug development. These modifications have implications for the synthesis of new compounds with potential therapeutic applications, including reduced cytotoxicity towards human cells (Hehir et al., 2008).

Novel Photophysical Properties

Research into β-cyclodextrin inclusion complexes with dimethyl[4-hydroxypiperidin-4-yl]phosphonates highlights interesting photophysical properties. These findings could have implications for the development of new materials or analytical methods based on unique optical or electronic characteristics (Tran et al., 2011).

Enamine Chemistry and Mechanistic Insights

The examination of enamines in the microsomal metabolism of cyclic tertiary amines, including 1-benzylpiperidine, provides detailed mechanistic insights into the formation of potentially reactive intermediates. This research has broad implications, including the design of safer pharmaceuticals and understanding xenobiotic metabolism (Sayre et al., 1991) (Sayre et al., 1995).

Mechanism of Action

Target of Action

The primary target of 1-(1-Benzylpiperidin-4-yl)-1-cyclopropyl-3,3-dimethylurea is Beta-secretase 1 . Beta-secretase 1 is an enzyme that plays a crucial role in the formation of beta-amyloid peptide, a substance found in the brains of Alzheimer’s disease patients .

Mode of Action

It is known to interact with its target, beta-secretase 1 . The interaction between the compound and its target could lead to changes in the enzymatic activity of Beta-secretase 1, potentially affecting the formation of beta-amyloid peptide .

Biochemical Pathways

The compound is likely to affect the biochemical pathway involving the formation of beta-amyloid peptide . Beta-amyloid peptide is formed through the cleavage of amyloid precursor protein (APP), a process in which Beta-secretase 1 is involved . By interacting with Beta-secretase 1, the compound could potentially influence this pathway and its downstream effects .

Result of Action

Given its target, it is plausible that the compound could influence the formation of beta-amyloid peptide, potentially affecting the progression of alzheimer’s disease .

Biochemical Analysis

Cellular Effects

It is possible that it may influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism . These potential effects need to be confirmed through experimental studies.

Molecular Mechanism

It could potentially exert its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression

Metabolic Pathways

It could potentially interact with various enzymes or cofactors, and could also influence metabolic flux or metabolite levels

Transport and Distribution

It could potentially interact with transporters or binding proteins, and could influence its localization or accumulation